Cas no 451524-34-8 ((4-Methylbenzo[b]thiophen-3-yl)methanol)

• Product Name: (4-Methylbenzo[b]thiophen-3-yl)methanol
• CAS No: 451524-34-8
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 2092948
• PubChem ID: 11148058
• Update Time: 2025-11-02

(4-Methylbenzo[b]thiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methylbenzo[b]thiophen-3-yl)methanol
• KDPGPPWJUPUFPB-UHFFFAOYSA-N
• 3-hydroxymethyl-4-methylbenzo[b]thiophene
• SCHEMBL2314303
• 451524-34-8
• 3-hydroxymethyl-4-methyl-benzo[b]thiophene
• (4-Methyl-benzo[b]thiophen-3-yl)-methanol
• (4-methyl-1-benzothiophen-3-yl)methanol

• MDL： MFCD20274507
• Inchi： 1S/C10H10OS/c1-7-3-2-4-9-10(7)8(5-11)6-12-9/h2-4,6,11H,5H2,1H3
• InChI Key： KDPGPPWJUPUFPB-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C2=C1C=CC=C2C

Computed Properties

• Exact Mass: 178.04523611g/mol
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (4-Methylbenzo[b]thiophen-3-yl)methanol

Comprehensive Guide to (4-Methylbenzo[b]thiophen-3-yl)methanol (CAS No. 451524-34-8): Properties, Applications, and Market Insights

(4-Methylbenzo[b]thiophen-3-yl)methanol (CAS No. 451524-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzothiophene derivative features a hydroxymethyl functional group at the 3-position and a methyl substituent at the 4-position, making it a valuable intermediate for various synthetic applications. The compound's unique molecular architecture contributes to its versatile chemical reactivity and potential biological activities.

The growing interest in heterocyclic compounds like 4-methylbenzo[b]thiophene-3-methanol stems from their prevalence in drug discovery programs. Recent studies highlight the importance of benzothiophene scaffolds in developing novel therapeutic agents, particularly for neurological disorders and metabolic diseases. Researchers are particularly interested in how the hydroxymethyl modification affects the compound's pharmacokinetic properties and binding affinity to biological targets.

From a synthetic chemistry perspective, (4-Methylbenzo[b]thiophen-3-yl)methanol serves as a crucial building block for more complex molecular structures. Its CAS number 451524-34-8 has become increasingly searched in chemical databases, reflecting its rising importance in medicinal chemistry. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for structure-activity relationship studies in drug development pipelines.

Recent advancements in green chemistry have explored more sustainable synthesis routes for benzothiophene derivatives. The pharmaceutical industry shows particular interest in developing efficient, scalable methods to produce 4-methylbenzo[b]thiophene-3-methanol with minimal environmental impact. This aligns with current trends toward eco-friendly synthetic methodologies and the growing demand for sustainable pharmaceutical intermediates.

The compound's physical properties have been carefully characterized to support its various applications. (4-Methylbenzo[b]thiophen-3-yl)methanol typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. These characteristics make it suitable for diverse chemical transformations while ensuring good handling properties in laboratory and industrial settings.

In material science, researchers are investigating the potential of benzothiophene-based compounds like CAS 451524-34-8 for organic electronic applications. The conjugated system of the benzothiophene core, combined with the polar hydroxymethyl group, offers interesting possibilities for designing organic semiconductors and photovoltaic materials. This aligns with the growing global focus on renewable energy technologies and organic electronics.

Quality control and analytical methods for (4-Methylbenzo[b]thiophen-3-yl)methanol have become more sophisticated in recent years. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure high purity standards, especially for pharmaceutical applications. The compound's stability under various conditions has been extensively studied to support its storage and handling protocols.

The market for specialty chemicals like 4-methylbenzo[b]thiophene-3-methanol has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Suppliers of CAS 451524-34-8 have responded by improving production capabilities and developing more efficient purification methods. Current market analysis suggests growing demand for this compound as a key intermediate in several drug development programs.

From a regulatory perspective, (4-Methylbenzo[b]thiophen-3-yl)methanol is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers and manufacturers must stay informed about evolving chemical regulations, particularly concerning pharmaceutical intermediates and fine chemicals. Proper documentation and safety data sheets are essential for handling this material in compliance with international standards.

Future research directions for benzothiophene derivatives like 451524-34-8 include exploring their potential in new therapeutic areas and advanced material applications. The compound's structural features make it a promising candidate for further derivatization, potentially leading to novel bioactive molecules or functional materials. As synthetic methodologies continue to advance, we can expect to see expanded applications for this versatile chemical building block.

For researchers working with (4-Methylbenzo[b]thiophen-3-yl)methanol, proper storage conditions are crucial to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These precautions help preserve the integrity of both the hydroxymethyl group and the benzothiophene core, ensuring consistent performance in chemical reactions and biological assays.

The scientific literature contains numerous references to CAS 451524-34-8, reflecting its utility across multiple disciplines. Recent publications have highlighted its use in developing kinase inhibitors, antimicrobial agents, and materials for organic light-emitting diodes (OLEDs). This diversity of applications underscores the importance of 4-methylbenzo[b]thiophene-3-methanol as a multifunctional chemical entity with broad research potential.

In conclusion, (4-Methylbenzo[b]thiophen-3-yl)methanol (CAS No. 451524-34-8) represents a valuable compound at the intersection of pharmaceutical chemistry and materials science. Its unique structural features, combined with growing research interest in benzothiophene-based molecules, position it as an important intermediate for future scientific and technological advancements. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to increase further.